1-Cyclopropyl-6-fluoro-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cyclopropyl-6-fluoro-1,2,3-benzotriazole (C6FBT) is a heterocyclic compound with a five-membered ring containing one nitrogen, two carbon, and two fluorine atoms . It is a fluorinated benzotriazole derivative and has been the subject of numerous scientific studies due to its potential applications in various areas, such as organic synthesis, pharmaceuticals, materials science, and biochemistry.
Synthesis Analysis
The synthesis of this compound involves several structural variations. For instance, ciprofloxacin, a compound related to this compound, was modified with thiazole/benzothiazole diazonium chloride, leading to novel derivatives with potential applications in medicinal chemistry .Molecular Structure Analysis
The molecular formula of this compound is C9H8FN3 . The InChIKey is APVNCXZNFSZHQH-UHFFFAOYSA-N . The Canonical SMILES is C1CC1N2C3=C (C=CC (=C3)F)N=N2 .Chemical Reactions Analysis
This compound has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a drug in pharmaceuticals. Its unique properties make it suitable for use as a fluorescent probe in biochemistry and as a reagent in materials science.Physical and Chemical Properties Analysis
The molecular weight of this compound is 177.18 g/mol . It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 3 . The Rotatable Bond Count is 1 . The Exact Mass and Monoisotopic Mass are 177.07022543 g/mol . The Topological Polar Surface Area is 30.7 Ų . The Heavy Atom Count is 13 . The Formal Charge is 0 . The Complexity is 207 .Scientific Research Applications
Syntheses and Chemical Studies
Synthesis of Novel Derivatives : 1-Cyclopropyl-6-fluoro-1,2,3-benzotriazole derivatives have been synthesized for various applications. For instance, ciprofloxacin, a compound related to this compound, was modified with thiazole/benzothiazole diazonium chloride, leading to novel derivatives with potential applications in medicinal chemistry (Yadav & Joshi, 2008).
Antitumor Properties : Studies on fluorinated 2-(4-aminophenyl)benzothiazoles, structurally related to this compound, have revealed potent antitumor properties in vitro, particularly against breast cancer cell lines (Hutchinson et al., 2001).
Pharmaceutical Applications
Antimicrobial Evaluation : Novel series of 1,4-disubstituted-1,2,3-triazoles tethered with fluorinated 1,2,4-triazole-benzothiazole molecular conjugates showed significant antimicrobial activity against bacterial and fungal pathogens (Rezki & Aouad, 2017).
Antimicrobial and Anticancer Activity : Fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives exhibited antimicrobial and cytotoxic activity against various human cancer cell lines, showcasing the therapeutic potential of these compounds (Kumbhare et al., 2014).
Electrochemical and Chemical Properties
Electrochemical Studies : The electrochemical characteristics of compounds related to this compound have been investigated, providing insights into their stability and reactivity which are vital for pharmaceutical applications (Srinivasu et al., 1999).
Synthesis and Reactivity : The synthesis and reactivity of 1-alkyl benzotriazoles, closely related to this compound, have been explored, contributing to the understanding of their chemical behavior (Chandrasekhar et al., 2008).
Future Directions
The future directions of 1-Cyclopropyl-6-fluoro-1,2,3-benzotriazole research could involve further exploration of its potential applications in various areas such as organic synthesis, pharmaceuticals, materials science, and biochemistry. Additionally, the synthesis of novel derivatives and the investigation of their properties could be a promising direction .
Properties
IUPAC Name |
1-cyclopropyl-6-fluorobenzotriazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3/c10-6-1-4-8-9(5-6)13(12-11-8)7-2-3-7/h1,4-5,7H,2-3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APVNCXZNFSZHQH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=C(C=CC(=C3)F)N=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20742839 |
Source
|
Record name | 1-Cyclopropyl-6-fluoro-1H-benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20742839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1365271-45-9 |
Source
|
Record name | 1-Cyclopropyl-6-fluoro-1H-benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20742839 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.